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Compound of Interest

Compound Name: 5-Carboxamidotryptamine maleate

Cat. No.: B1142510

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of 5-Carboxamidotryptamine maleate, a potent non-selective 5-HT receptor
agonist. This guide is intended to ensure the accuracy, reproducibility, and safety of
experimental procedures involving this compound. Key quantitative data is summarized, and a
visual workflow is provided for clarity.

Introduction

5-Carboxamidotryptamine (5-CT) is a tryptamine derivative that exhibits high affinity as an
agonist for multiple serotonin (5-HT) receptor subtypes, including 5-HT1, 5-HTs, and 5-HT~
receptors.[1] Its broad pharmacological profile makes it an invaluable tool for researchers
investigating the physiological and pathological roles of the serotonergic system. The
preparation of an accurate and stable stock solution is a critical first step for any in-vitro or in-
Vivo experiment to ensure the reliability and validity of the results. This protocol outlines the
standardized procedure for the preparation of 5-Carboxamidotryptamine maleate stock
solutions.

Quantitative Data Summary
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Property Value Source(s)
Molecular Weight 319.31 g/mol or 319.32 g/mol [21[3114]
CAS Number 74885-72-6 [4]

Purity >98% or 299% [4]
Solubility in Water Up to 100 mM [1]

50 mg/mL (approximately

Solubility in DMSO
156.6 mM)

Storage of Solid +4°C or -20°C [1]

) -20°C (up to 1 month); -80°C
Storage of Stock Solution [2][5]
(up to 6 months)

Experimental Protocol
Materials

o 5-Carboxamidotryptamine maleate powder

» High-purity, sterile deionized water or dimethyl sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile conical tubes (e.g., 15 mL or 50 mL)

 Sterile, single-use aliquoting tubes (e.g., 1.5 mL microcentrifuge tubes)
» Vortex mixer and/or sonicator

o Pipettes and sterile tips

e 0.22 um sterile syringe filter (for aqueous solutions)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Stock Solution Preparation (10 mM in Water)
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e Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of 5-
Carboxamidotryptamine maleate. For example, to make 10 mL of a 10 mM solution with a
molecular weight of 319.32 g/mol :

o Mass (mg) = 10 mmol/L * 0.010 L * 319.32 g/mol * 1000 mg/g = 31.932 mg

» Weighing: On a calibrated analytical balance, accurately weigh 31.932 mg of the compound
into a sterile conical tube.

o Dissolution: Add approximately 8 mL of sterile deionized water to the tube. Vortex thoroughly.
If needed, gentle warming or brief sonication can be used to facilitate complete dissolution.

e Volume Adjustment: Once the solid is completely dissolved, add sterile deionized water to
bring the final volume to 10 mL. Mix well by inverting the tube several times.

 Sterilization: For applications requiring sterility, filter the solution through a 0.22 um sterile
syringe filter into a new sterile tube.[2]

» Aliquoting and Storage: Dispense the stock solution into single-use aliquots to avoid
repeated freeze-thaw cycles. Store at -20°C for up to one month or at -80°C for up to six
months.[2][5]

Stock Solution Preparation (50 mM in DMSO)

o Calculation of Mass: To prepare 2 mL of a 50 mM stock solution in DMSO:
o Mass (mg) = 50 mmol/L * 0.002 L * 319.32 g/mol * 1000 mg/g = 31.932 mg
» Weighing: Weigh 31.932 mg of the compound into a sterile conical tube.

e Dissolution: Add 2 mL of high-purity DMSO. Vortex until the compound is fully dissolved.
Sonication may be used to expedite this process.

e Aliquoting and Storage: Aliquot the DMSO stock solution into appropriate volumes for your
experiments. Store at -20°C or -80°C. Note that DMSO solutions have a lower freezing point.

Workflow and Signaling Diagrams
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Stock Solution Preparation Workflow

Preparation Final Steps & Storage
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Caption: A workflow diagram illustrating the key steps for preparing a 5-
Carboxamidotryptamine maleate stock solution.
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Simplified Signaling of 5-CT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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